Cas no 1935892-78-6 (tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate)

• Product Name: tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate
• CAS No: 1935892-78-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6567559
• PubChem ID: 131169799
• Update Time: 2025-06-30

tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548097
• 1935892-78-6
• tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(18)16-11-7-8-12-10(9-11)5-4-6-13(12)17/h7-9,13,17H,4-6H2,1-3H3,(H,16,18)
• InChI Key： PBTSNJOGHIAAIE-UHFFFAOYSA-N
• SMILES： OC1C2C=CC(=CC=2CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate

tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS No. 1935892-78-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a naphthalene derivative. The presence of the hydroxyl group at the 5-position of the naphthalene ring adds complexity to its chemical properties and potential applications.

The synthesis of tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored the use of various catalysts and reaction conditions to enhance the efficiency of the process. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of the desired product.

The structural features of this compound make it a promising candidate for various applications. The naphthalene ring system is known for its aromatic stability and electronic properties, which are advantageous in many chemical reactions. The tert-butyl group, on the other hand, provides steric hindrance and contributes to the compound's solubility in organic solvents. These properties make it suitable for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential of tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate in drug development. Its ability to act as a bioisostere has been explored in the context of designing new therapeutic agents. Bioisosteres are compounds that share similar biological activity but differ in their chemical structure. This property makes them valuable tools in medicinal chemistry for improving drug efficacy and reducing side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. The results have been encouraging, with studies demonstrating improved device performance when this compound is incorporated into their structures.

The environmental impact of tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate has also been a topic of recent research. Scientists have examined its biodegradability and toxicity under various conditions. These studies are crucial for ensuring that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions but further research is needed to fully understand its environmental fate.

In conclusion, tert-butyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS No. 1935892-78-6) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive target for researchers in various fields. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic research and industrial applications.